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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 1-Chloroundecane (CAS
No. 2473-03-2), also known as undecyl chloride. The information is compiled and presented to
meet the needs of professionals in research and development who handle this chemical. The
following sections detail its physical and chemical properties, hazard classifications,
toxicological profile, and recommended safety protocols, supported by visualizations of hazard
relationships and experimental workflows.

Section 1: Chemical and Physical Properties

1-Chloroundecane is a colorless to light yellow, clear liquid.[1] Its fundamental physical and
chemical properties are crucial for understanding its behavior in a laboratory setting and for
conducting a proper risk assessment.
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Property Value Unit Source(s)
Identifiers

CAS Number 2473-03-2 - [1112][3]
Molecular Formula C11H23Cl - [1112][3]
Molecular Weight 190.75 g/mol [1][2]
IUPAC Name 1-Chloroundecane - [1]

Undecyl chloride, n-
Synonyms ) - [1]
Undecyl chloride

Physical Properties

Colorless to Light
Appearance o - [1]
yellow clear liquid

Melting Point -16.9 °C [4]
Boiling Point 242 °C [21[4]
Density 0.87 g/cm3 [2][4]
Refractive Index 1.4380 - 1.4410 - [4]
Solubility &

Partitioning

Water Solubility Insoluble - [5]

LogP (Octanol/Water
Partition Coeft.)

Data not available

Section 2: Hazard Identification and Classification

1-Chloroundecane is classified as hazardous under the Globally Harmonized System (GHS).
The primary hazards are related to eye irritation, potential carcinogenicity, and environmental
toxicity.[1][6]

GHS Hazard Classification
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Hazard Class Category Source(s)
Eye Irritation 2 [1][6]
Carcinogenicity 2 [1][6]
Specific target organ toxicity —

. 3 [1]6]
single exposure
Hazardous to the aquatic
environment, short-term Acute 1 [1][6]

(Acute)

| Hazardous to the aquatic environment, long-term (Chronic) | Chronic 1 |[1][6] |

Hazard Statements (H-Statements)

Code Statement Source(s)

Causes serious eye

H319 o [1][6]
irritation.
May cause drowsiness or

H336 . [11[6][7]
dizziness.

H351 Suspected of causing cancer. [11161[7]

H400 Very toxic to aquatic life. [1][6]

| H410 | Very toxic to aquatic life with long lasting effects. [[1][6][7] |

Precautionary Statements (P-Statements)
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Code Statement Source(s)
Obtain special instructions
P201 [61[8]
before use.
Do not handle until all safety
P202 precautions have been read [8]
and understood.
Avoid breathing mist or
P261 [6][8]
vapours.
Avoid release to the
P273 _ [6][8]
environment.
Wear protective
P280 gloves/protective clothing/eye [6][8]
protection/face protection.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if [1]
present and easy to do.
Continue rinsing.
IF exposed or concerned: Get
P308+P313 , _ , [8]
medical advice/attention.
P391 Collect spillage. [8]
P405 Store locked up. [1109]

| P501 | Dispose of contents/container to an approved waste disposal plant. [[1][9] |

Section 3: Toxicological Information

The toxicological profile of 1-Chloroundecane indicates specific target organ toxicity and

potential carcinogenicity.[1][6] However, specific quantitative data on acute toxicity, such as
LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%), are not readily available in
the reviewed sources for 1-Chloroundecane. For the related compound 1-Chlorododecane,

acute oral toxicity in rats was found to be low.[10]
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» Acute Toxicity: No specific LD50 or LC50 values were found for 1-Chloroundecane.

o Skin Corrosion/Irritation: While not a primary classified hazard, handling with gloves is
recommended.[8]

e Serious Eye Damage/Irritation: Classified as causing serious eye irritation (Category 2).[1][6]
» Respiratory or Skin Sensitization: Data not available.

o Germ Cell Mutagenicity: Data not available.

» Carcinogenicity: Suspected of causing cancer (Category 2).[1][6]

e Reproductive Toxicity: Data not available.

o Specific Target Organ Toxicity (Single Exposure): May cause drowsiness or dizziness
(Category 3).[1][6]

» Specific Target Organ Toxicity (Repeated Exposure): Data not available.
o Aspiration Hazard: Data not available.

Section 4: Ecotoxicological Information

1-Chloroundecane is classified as very toxic to aquatic life, with long-lasting effects.[1][6] This
necessitates stringent controls to prevent its release into the environment.

¢ Acute Aquatic Toxicity: Category 1 (Very toxic to aquatic life).[1][6]
o Chronic Aquatic Toxicity: Category 1 (Very toxic to aquatic life with long lasting effects).[1][6]

o Persistence and Degradability: The related compound 1-Chlorododecane was found to be
readily biodegradable and is not expected to be persistent in the environment.[10]

e Bioaccumulative Potential: 1-Chlorododecane is expected to have a high bioaccumulation
potential.[10]

e Mobility in Soil: 1-Chlorododecane is expected to have low mobility in soil.[10]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1583068?utm_src=pdf-body
https://www.avankasei.co.jp/koch-chemie/wp-core/wp-content/themes/eibankasei/pdf/KJ13001.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2473032&Mask=200
http://www.chemsafetypro.com/Topics/CRA/Toxicology_Dose_Descriptors.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2473032&Mask=200
http://www.chemsafetypro.com/Topics/CRA/Toxicology_Dose_Descriptors.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2473032&Mask=200
http://www.chemsafetypro.com/Topics/CRA/Toxicology_Dose_Descriptors.html
https://www.benchchem.com/product/b1583068?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2473032&Mask=200
http://www.chemsafetypro.com/Topics/CRA/Toxicology_Dose_Descriptors.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2473032&Mask=200
http://www.chemsafetypro.com/Topics/CRA/Toxicology_Dose_Descriptors.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2473032&Mask=200
http://www.chemsafetypro.com/Topics/CRA/Toxicology_Dose_Descriptors.html
https://chemview.epa.gov/chemview/proxy?filename=HC112527.pdf
https://chemview.epa.gov/chemview/proxy?filename=HC112527.pdf
https://chemview.epa.gov/chemview/proxy?filename=HC112527.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Section 5: Experimental Methodologies

Detailed experimental protocols for 1-Chloroundecane are not provided in safety data sheets.
However, the hazard classifications are typically based on standardized testing guidelines from
organizations like the OECD (Organisation for Economic Co-operation and Development).

Acute Oral Toxicity (General Protocol - e.g., OECD Test Guideline 423) The acute oral toxicity
of a substance is commonly determined to assess the potential for adverse effects from a
single oral dose. The "Acute Toxic Class Method" (OECD 423) is a sequential testing
procedure that uses a small number of animals to assign a GHS classification.

e Principle: A single dose of the substance is administered orally to a group of fasted animals
(typically rodents).

e Procedure: The test proceeds in a stepwise manner using a limited number of animals at
each step. The outcome of the first step (e.g., mortality or evident toxicity) determines the
next step: either dosing at a lower concentration, dosing more animals at the same
concentration, or stopping the test.

» Observation: Animals are observed for a period of up to 14 days for signs of toxicity and
mortality. Body weight is recorded, and a gross necropsy is performed on all animals at the
end of the observation period.

e Endpoint: The result is not a precise LD50 value but rather an assignment to a GHS acute
toxicity hazard category based on the observed mortality at specific dose levels.

Serious Eye Irritation (General Protocol - e.g., OECD Test Guideline 405) This test evaluates
the potential of a substance to cause irritation or damage to the eye.

e Principle: The test substance is applied in a single dose to the conjunctival sac of one eye of
an experimental animal (historically, the albino rabbit). The other eye remains untreated and
serves as a control.

o Procedure: After application, the eye is not washed for a specified period.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at
specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation. The severity of the lesions is
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scored.

+ Endpoint: The substance is classified based on the severity, persistence, and reversibility of
the observed eye lesions. In vitro alternatives to animal testing are now widely encouraged
and used where validated.

Section 6: Hazard Relationship and Safety Workflow

Visualizations help to clarify the logical flow from chemical properties to hazards and the
necessary safety responses.
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Caption: Logical flow from 1-Chloroundecane's properties to its hazards and required safety
measures.
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Caption: Generalized workflow for an acute oral toxicity test (OECD Acute Toxic Class Method).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 1-
Chloroundecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583068#1-chloroundecane-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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